Cas no 203564-62-9 ((2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone)

• Product Name: (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone
• CAS No: 203564-62-9
• MF: C₁₆H₁₂BrNO
• MW: 314.1765832901
• CID: 1092527
• PubChem ID: 15338666
• Update Time: 2025-06-08

(2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone
• (2-bromophenyl)-(3-methylindol-1-yl)methanone
• Methanone, (2-bromophenyl)(3-methyl-1H-indol-1-yl)-
• 1-(2-bromobenzoyl)-3-methyl-1H-indole
• 203564-62-9

• Inchi： 1S/C16H12BrNO/c1-11-10-18(15-9-5-3-6-12(11)15)16(19)13-7-2-4-8-14(13)17/h2-10H,1H3
• InChI Key： XTDJSTKDZHBDQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1C=C(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 313.01023g/mol
• Monoisotopic Mass: 313.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles

Additional information on (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone

Introduction to (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone (CAS No. 203564-62-9)

(2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone (CAS No. 203564-62-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-bromo-N-(3-methylindol-1-yl)benzamide, is characterized by its unique molecular structure, which combines a bromophenyl group with a methylindole moiety. The combination of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The molecular formula of (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone is C₁₆H₁₄BrNO, and its molecular weight is approximately 308.2 g/mol. The compound's physical properties include a melting point of around 105°C and a boiling point of approximately 380°C at 760 mmHg. It is generally insoluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone. One of the most notable areas of interest is its antitumor activity. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a promising lead compound for the development of novel anticancer drugs.

Beyond its antitumor properties, (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone has also been investigated for its anti-inflammatory and antioxidant activities. Research has demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to possess potent antioxidant properties, scavenging free radicals and protecting cells from oxidative stress.

The pharmacokinetic properties of (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone have also been studied to evaluate its potential for clinical use. Preclinical studies in animal models have indicated that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties suggest that it could be administered orally or intravenously in future clinical trials.

In terms of synthesis, (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone can be prepared through several synthetic routes. One common method involves the reaction of 2-bromobenzoyl chloride with 3-methylindole in the presence of a base such as triethylamine. This reaction typically yields high purity products with good yields, making it suitable for large-scale production.

The safety profile of (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone is another important consideration for its potential therapeutic applications. Toxicity studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further safety assessments are necessary to ensure its long-term safety in humans.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone's structure-function relationships. These studies have provided insights into the molecular interactions that underlie its biological activities, guiding the design of more potent and selective analogs.

In conclusion, (2-Bromophenyl)(3-methyl-1H-indol-1-yl)methanone (CAS No. 203564-62-9) is a promising compound with a wide range of biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding deepens, this compound may play a significant role in the development of novel treatments for various diseases.